Cas no 697305-66-1 (N,N-dimethyl(3-nitro-5-(trifluoromethyl)phenyl)methanamine)

• Product Name: N,N-dimethyl(3-nitro-5-(trifluoromethyl)phenyl)methanamine
• CAS No: 697305-66-1
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 829441
• PubChem ID: 58723760
• Update Time: 2025-04-19

N,N-dimethyl(3-nitro-5-(trifluoromethyl)phenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl(3-nitro-5-(trifluoromethyl)phenyl)methanamine
• N,N-dimethyl-1-[3-nitro-5-(trifluoromethyl)phenyl]methanamine
• SCHEMBL787788
• N,N-Dimethyl-3-nitro-5-(trifluoromethyl)benzenemethanamine
• 697305-66-1
• DTXSID601191818

• Inchi： 1S/C10H11F3N2O2/c1-14(2)6-7-3-8(10(11,12)13)5-9(4-7)15(16)17/h3-5H,6H2,1-2H3
• InChI Key： UACVVZAZQVZRBR-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)CN(C)C)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 248.07726208g/mol
• Monoisotopic Mass: 248.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.1Ų